4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide

• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 4-(dipropylsulfamoyl)-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H24N2O4S/c1-3-11-20(12-4-2)25(22,23)17-9-7-15(8-10-17)18(21)19-14-16-6-5-13-24-16/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,19,21)
• InChI Key: FESGGZPYTZWDQC-UHFFFAOYSA-N
• SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=CC=CO2
• solubility: 12.7 [ug/mL]

Description

4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide is a compound that has been extensively studied in the field of medicinal chemistry. It is a sulfonamide derivative that has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that play a key role in inflammation. By inhibiting the activity of COX-2, this compound can reduce inflammation in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. It has been shown to have anti-inflammatory effects by reducing the production of prostaglandins. It has also been shown to have anti-cancer effects by inhibiting the growth of cancer cells. Additionally, it has been shown to have anti-bacterial effects by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide is that it has been extensively studied and has shown promising results in the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is that it can be toxic at high concentrations. Therefore, it is important to use caution when handling this compound in lab experiments.

Future Directions

There are many future directions for the study of 4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide. One area of research is the development of new derivatives of this compound that have improved bioavailability and reduced toxicity. Another area of research is the study of the mechanism of action of this compound to better understand its effects on the body. Additionally, further studies are needed to determine the potential use of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide is a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of furan-2-carboxylic acid with propylamine to form N-propyl furan-2-carboxamide. This is followed by the reaction of N-propyl furan-2-carboxamide with thionyl chloride to form N-propyl furan-2-carboxamide thionyl chloride. The final step involves the reaction of N-propyl furan-2-carboxamide thionyl chloride with 4-aminobenzamide to form this compound.

Scientific Research Applications

4-Dipropylsulfamoyl-N-furan-2-ylmethyl-benzamide has been extensively studied for its potential application in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.